Bromobenzarone

Description

Bromobenzene is an aryl bromide featuring a benzene ring with a single bromine atom attached . Its chemical formula is C6H5Br . It appears as a clear, colorless liquid, though older samples may have a yellow tint . Bromobenzene is used as a solvent, a motor oil additive, and a reagent in the synthesis of other chemicals .

Bromobenzene is synthesized by reacting bromine with benzene, using Lewis acid catalysts like aluminum chloride or ferric bromide . It serves as a precursor in the production of phencyclidine and is also used to introduce a phenyl group into other compounds . This can be achieved through its conversion to phenylmagnesium bromide, a Grignard reagent, useful for producing benzoic acid when reacted with carbon dioxide . It also participates in palladium-catalyzed coupling reactions like the Suzuki reaction .

While animal tests suggest bromobenzene has low toxicity, little is known about its long-term effects . Contact with it can irritate the skin and eyes, and inhalation may irritate the nose and throat, potentially causing coughing and wheezing . Exposure can also lead to headaches, dizziness, and lightheadedness . Similar compounds include other aryl halides such as chlorobenzene (C6H5Cl) and iodobenzene (C6H5I), which share similar applications in organic synthesis .

• CAS No.: 94729-09-6
• Product Name: Bromobenzarone
• Molecular Formula: C17H13BrO3
• Molecular Weight: 345.2 g/mol
• IUPAC Name: (3-bromo-4-hydroxyphenyl)-(2-ethyl-1-benzofuran-3-yl)methanone
• Standard InChI: InChI=1S/C17H13BrO3/c1-2-14-16(11-5-3-4-6-15(11)21-14)17(20)10-7-8-13(19)12(18)9-10/h3-9,19H,2H2,1H3
• Standard InChIKey: QXZXBNDIHSUZDF-UHFFFAOYSA-N
• SMILES: CCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C=C3)O)Br
• Canonical SMILES: CCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C=C3)O)Br
• Purity: > 95%
• Synonyms: 3-Bromo-4-hydroxyphenyl 2-ethyl-3-benzofuranyl Ketone,; (3-Bromo-4-hydroxyphenyl)(2-ethylbenzofuran-3-yl)methanone; Bromobenzarone
• PubChem Compound: 125230
• Last Modified: Apr 15 2024